N-[3-(1-propyl-1H-benzimidazol-2-yl)propyl]cyclohexanecarboxamide

• Molecular Formula: C20H29N3O
• Molecular Weight: 327.5 g/mol
• IUPAC Name: N-[3-(1-propylbenzimidazol-2-yl)propyl]cyclohexanecarboxamide
• InChI: InChI=1S/C20H29N3O/c1-2-15-23-18-12-7-6-11-17(18)22-19(23)13-8-14-21-20(24)16-9-4-3-5-10-16/h6-7,11-12,16H,2-5,8-10,13-15H2,1H3,(H,21,24)
• InChI Key: NAGIGVPVCPXYHG-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2N=C1CCCNC(=O)C3CCCCC3

Description

N-[3-(1-propyl-1H-benzimidazol-2-yl)propyl]cyclohexanecarboxamide, also known as PACAP-27, is a neuropeptide that is involved in various physiological and pathological processes. It was first isolated from the hypothalamus and has since been found in various tissues throughout the body. PACAP-27 is known to have neuroprotective, neurotrophic, and anti-inflammatory effects, making it a promising candidate for therapeutic applications.

Mechanism of Action

N-[3-(1-propyl-1H-benzimidazol-2-yl)propyl]cyclohexanecarboxamide exerts its effects through binding to specific receptors, including PAC1, VPAC1, and VPAC2. The activation of these receptors leads to the activation of various intracellular signaling pathways, including the cAMP/PKA, MAPK/ERK, and PI3K/Akt pathways. These pathways are involved in various cellular processes, including gene expression, protein synthesis, and cell survival.
Biochemical and Physiological Effects
In addition to its neuroprotective and neurotrophic effects, N-[3-(1-propyl-1H-benzimidazol-2-yl)propyl]cyclohexanecarboxamide has been found to have anti-inflammatory and immune-modulatory effects. It has been shown to inhibit the production of pro-inflammatory cytokines and promote the production of anti-inflammatory cytokines. N-[3-(1-propyl-1H-benzimidazol-2-yl)propyl]cyclohexanecarboxamide has also been found to regulate various physiological processes, including circadian rhythms, metabolism, and cardiovascular function.

Advantages and Limitations for Lab Experiments

N-[3-(1-propyl-1H-benzimidazol-2-yl)propyl]cyclohexanecarboxamide is a useful tool for studying various cellular processes, including neuronal survival, differentiation, and neurite outgrowth. It is also useful for studying the effects of neuropeptides on various physiological processes. However, N-[3-(1-propyl-1H-benzimidazol-2-yl)propyl]cyclohexanecarboxamide has limitations in terms of its stability and solubility, which can affect its bioactivity and experimental reproducibility.

Future Directions

There are several potential future directions for research on N-[3-(1-propyl-1H-benzimidazol-2-yl)propyl]cyclohexanecarboxamide. One area of interest is the development of N-[3-(1-propyl-1H-benzimidazol-2-yl)propyl]cyclohexanecarboxamide analogs with improved stability and bioactivity. Another area of interest is the investigation of the role of N-[3-(1-propyl-1H-benzimidazol-2-yl)propyl]cyclohexanecarboxamide in various pathological conditions, including neurodegenerative diseases and cancer. Additionally, the potential therapeutic applications of N-[3-(1-propyl-1H-benzimidazol-2-yl)propyl]cyclohexanecarboxamide in various diseases and conditions should be explored further.

Synthesis Methods

N-[3-(1-propyl-1H-benzimidazol-2-yl)propyl]cyclohexanecarboxamide can be synthesized using solid-phase peptide synthesis (SPPS) techniques. The process involves the stepwise addition of protected amino acids to a resin-bound peptide chain. After the peptide chain is completed, the protecting groups are removed, and the peptide is cleaved from the resin.

Scientific Research Applications

N-[3-(1-propyl-1H-benzimidazol-2-yl)propyl]cyclohexanecarboxamide has been extensively studied for its neuroprotective and neurotrophic effects. It has been shown to protect neurons from various insults, including ischemia, oxidative stress, and excitotoxicity. N-[3-(1-propyl-1H-benzimidazol-2-yl)propyl]cyclohexanecarboxamide has also been found to promote neuronal survival, differentiation, and neurite outgrowth.